tert-Butyl (2-(trifluoromethyl)phenyl)carbamate
Overview
Description
Scientific Research Applications
Asymmetric Mannich Reaction
Tert-Butyl (2-(trifluoromethyl)phenyl)carbamate is utilized in asymmetric Mannich reactions. These reactions are important for the synthesis of chiral amino carbonyl compounds, which are crucial in various organic syntheses (Yang, Pan, & List, 2009).
Reduction of Perfluoroalkyl Ketones
It also plays a role in the reduction of perfluoroalkyl ketones. This process is significant for understanding unusual reduction reactions in organic chemistry (Sokeirik et al., 2006).
Deprotection Agent
This compound is effective in the deprotection of tert-butyl carbamates, esters, and ethers, showcasing its utility in mild and selective chemical reactions (Li et al., 2006).
Protection of Aliphatic Diamines
The compound is used in the protection of aliphatic diamines, indicating its role in safeguarding specific functional groups during complex chemical syntheses (Pittelkow, Lewinsky, & Christensen, 2007).
Crystal Structure Analysis
It also finds application in crystal structure analysis, aiding in the understanding of molecular interactions and structures (Baillargeon et al., 2017).
Synthesis of Lactones and Lactams
This compound is involved in the synthesis of lactones and lactams, indicating its significance in the creation of various organic compounds (Crich & Rahaman, 2009).
Enzymatic Kinetic Resolution
It is used in the enzymatic kinetic resolution of carbamates, demonstrating its importance in producing optically pure enantiomers for various applications (Piovan, Pasquini, & Andrade, 2011).
Building Blocks in Organic Synthesis
Tert-Butyl (2-(trifluoromethyl)phenyl)carbamate serves as a building block in organic synthesis, highlighting its foundational role in creating complex molecules (Guinchard, Vallée, & Denis, 2005).
Mechanism of Action
Target of Action
Compounds with trifluoromethyl groups have been found to interact with various targets, such as the cgrp receptor and PI3Ks , which are involved in cell proliferation, apoptosis, motility, cell invasion, and glucose metabolism .
Mode of Action
Trifluoromethyl-containing compounds have been shown to interact with their targets in various ways, leading to changes in cellular processes .
Biochemical Pathways
Trifluoromethyl-containing compounds have been associated with various biochemical pathways, including those involving the cgrp receptor and pi3ks .
Result of Action
Trifluoromethyl-containing compounds have been associated with various effects, including changes in cell proliferation, apoptosis, motility, cell invasion, and glucose metabolism .
properties
IUPAC Name |
tert-butyl N-[2-(trifluoromethyl)phenyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14F3NO2/c1-11(2,3)18-10(17)16-9-7-5-4-6-8(9)12(13,14)15/h4-7H,1-3H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFKDQZIJKAZBPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=CC=C1C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90567273 |
Source
|
| Record name | tert-Butyl [2-(trifluoromethyl)phenyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90567273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
141940-36-5 |
Source
|
| Record name | tert-Butyl [2-(trifluoromethyl)phenyl]carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90567273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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